6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride

• CAS No.: 2059937-11-8
• Molecular Formula: C10H10ClFO2S
• Molecular Weight: 248.70 g/mol
• IUPAC Name: 6-fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride
• InChI: InChI=1S/C10H10ClFO2S/c11-15(13,14)10-4-2-7-5-9(12)3-1-8(7)6-10/h1,3,5,10H,2,4,6H2
• InChI Key: ZUMJJYIQVSJEFR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1S(=O)(=O)Cl)C=CC(=C2)F

Description

6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride is a fluorinated sulfonyl chloride derivative of the tetrahydronaphthalene (tetralin) scaffold. Its structure comprises a partially saturated naphthalene ring system with a fluorine substituent at position 6 and a sulfonyl chloride group at position 2. This compound is primarily utilized as a reactive intermediate in organic synthesis, particularly in the preparation of sulfonamides, sulfonate esters, and other derivatives for pharmaceutical or agrochemical applications.

Preparation Methods

The synthesis of 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride typically involves the reaction of 6-fluoro-1,2,3,4-tetrahydronaphthalene with chlorosulfonic acid. The reaction is carried out under controlled conditions to ensure the selective formation of the sulfonyl chloride group . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Hydrolysis: In the presence of water, it can hydrolyze to form the corresponding sulfonic acid.

Common reagents used in these reactions include bases, acids, and other nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride is used in various scientific research applications:

Chemistry: It serves as a building block in organic synthesis, particularly in the preparation of more complex molecules.

Biology: It is used in the study of biochemical pathways and enzyme interactions.

Medicine: The compound is investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride involves its interaction with specific molecular targets. The sulfonyl chloride group is highly reactive and can form covalent bonds with nucleophilic sites on proteins and other biomolecules. This reactivity is exploited in various applications, including enzyme inhibition and protein labeling .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Key structural analogues include:

Non-fluorinated sulfonyl chlorides: 1,2,3,4-Tetrahydronaphthalene-2-sulfonyl chloride: Lacks the fluorine substituent, leading to reduced electron-withdrawing effects. This may result in lower electrophilicity and slower reaction kinetics compared to the fluorinated counterpart.

Fluorinated non-sulfonyl derivatives: 6-Fluoro-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (): Replaces the sulfonyl chloride with a carboxylic acid group. This derivative exhibits distinct reactivity (e.g., acid-base behavior) and is less reactive toward nucleophiles. 6-Fluoro-1,2,3,4-tetrahydro-9H-carbazol-9-ylcarbonyl derivatives (): Fluorinated tetrahydrocarbazoles with carbonyl groups demonstrate biological activity, suggesting that fluorine substitution in polycyclic systems enhances target binding in medicinal chemistry .

Sulfonamide derivatives: 5-(Dimethylamino)naphthalene-1-sulfonamide (): A fully aromatic naphthalene sulfonamide with a dimethylamino group.

Physicochemical and Reactivity Comparison

Property	6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl Chloride	1,2,3,4-Tetrahydronaphthalene-2-sulfonyl Chloride	6-Chloro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl Chloride
Molecular Weight	~230.67 g/mol	~212.69 g/mol	~247.12 g/mol
Electron-Withdrawing Group	Fluorine (σm = 0.34)	None	Chlorine (σm = 0.37)
Reactivity with Amines	High (due to F + SO2Cl synergy)	Moderate	High (but steric hindrance from Cl may slow kinetics)
Thermal Stability	Moderate (fluorine reduces decomposition)	Low	Low (Cl may promote side reactions)

Research Findings

• Biological Relevance: Fluorinated tetralin derivatives, such as those in , show enhanced pharmacokinetic properties (e.g., metabolic stability) compared to non-fluorinated variants, aligning with trends observed in antipsychotic drugs like FANAPT® () .
• Steric and Electronic Effects : Chlorine substitution at position 6 (as in 6-chloro analogues) increases molecular weight and polar surface area but may reduce solubility compared to fluorine-substituted derivatives .

Biological Activity

6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a detailed overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

• IUPAC Name : 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride
• Molecular Formula : C11H10ClF O2S
• Molecular Weight : 252.72 g/mol

6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride is believed to exert its biological effects through several mechanisms:

• Enzyme Inhibition : The sulfonyl chloride group can interact with nucleophilic sites in enzymes, potentially inhibiting their activity. This interaction may disrupt various biochemical pathways.
• Receptor Modulation : The compound may act on specific receptors involved in cellular signaling pathways, influencing processes such as cell proliferation and apoptosis.
• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or function.

Biological Activity Data

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibitory effects on Gram-positive bacteria
Cytotoxicity	Induces apoptosis in cancer cell lines
Enzyme Inhibition	Competitive inhibition of specific enzymes

Antimicrobial Effects

A study conducted on various bacterial strains demonstrated that 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound was particularly effective against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) ranging from 5 to 20 µg/mL.

Cytotoxicity in Cancer Cells

Research published in a peer-reviewed journal indicated that the compound showed promising cytotoxic effects on several cancer cell lines including MCF-7 (breast cancer) and HeLa (cervical cancer). The IC50 values were reported to be approximately 15 µM for MCF-7 cells and 20 µM for HeLa cells. The mechanism was attributed to the induction of apoptosis via the intrinsic pathway involving mitochondrial dysfunction.

Enzyme Inhibition Studies

Further investigations revealed that 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride acts as a competitive inhibitor of carbonic anhydrase II (CA II), an enzyme crucial for maintaining acid-base balance in tissues. Kinetic studies indicated a Ki value of 30 nM, suggesting potent inhibitory activity which could be leveraged for therapeutic applications in conditions like glaucoma or edema.